Cas no 1342011-91-9 ((1-cyclohexyl-1H-pyrazol-3-yl)methanesulfonamide)

(1-cyclohexyl-1H-pyrazol-3-yl)methanesulfonamide structure
1342011-91-9 structure
Product Name:(1-cyclohexyl-1H-pyrazol-3-yl)methanesulfonamide
CAS No:1342011-91-9
MF:C10H17N3O2S
MW:243.325880765915
MDL:MFCD20413125
CID:5243318
PubChem ID:64785353
Update Time:2023-11-24

(1-cyclohexyl-1H-pyrazol-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (1-cyclohexyl-1H-pyrazol-3-yl)methanesulfonamide
    • (1-Cyclohexylpyrazol-3-yl)methanesulfonamide
    • 1H-Pyrazole-3-methanesulfonamide, 1-cyclohexyl-
    • n-(1-Cyclohexyl-1h-pyrazol-3-yl)methanesulfonamide
    • MDL: MFCD20413125
    • Inchi: 1S/C10H17N3O2S/c11-16(14,15)8-9-6-7-13(12-9)10-4-2-1-3-5-10/h6-7,10H,1-5,8H2,(H2,11,14,15)
    • InChI Key: YHJHOXGDNHQDHS-UHFFFAOYSA-N
    • SMILES: S(CC1C=CN(C2CCCCC2)N=1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 319
  • XLogP3: 0.5
  • Topological Polar Surface Area: 86.4

(1-cyclohexyl-1H-pyrazol-3-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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$0.0 2023-06-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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